N-(2-cyanophenyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C17H17N5OS/c18-10-13-5-1-2-6-14(13)21-16(23)11-24-17-9-15(19-12-20-17)22-7-3-4-8-22/h1-2,5-6,9,12H,3-4,7-8,11H2,(H,21,23)
• InChI Key: RUZZIEHFWNSTOG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC(=NC=N2)SCC(=O)NC3=CC=CC=C3C#N
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

N-(2-cyanophenyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide, commonly known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3). It was developed by Pfizer and is currently under investigation for its potential therapeutic applications in various autoimmune diseases.

Scientific Research Applications

• Antitumor Evaluation : A study conducted by Shams et al. (2010) explored the synthesis of heterocyclic compounds derived from a similar compound, 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. These compounds were evaluated for their antitumor activities and exhibited high inhibitory effects in vitro against several human cancer cell lines.

• Antimicrobial Activity : Another study by Bondock et al. (2008) focused on the synthesis of new heterocycles incorporating similar compounds. These were tested for their antimicrobial activity, demonstrating their potential in combating microbial infections.

• Insecticidal Assessment : Fadda et al. (2017) conducted research on synthesizing various heterocycles incorporating a thiadiazole moiety for insecticidal applications. This study highlights the potential use of such compounds in pest control.

• Synthesis and Biological Evaluation : Al-Haiza et al. (2003) explored the synthesis and biological evaluation of new coumarin derivatives. This study provides insights into the versatile applications of similar compounds in the development of new drugs with potential therapeutic effects.

• Anticonvulsant Agents : Severina et al. (2020) studied S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsants. Their research provides valuable information on the therapeutic applications of similar compounds in neurological disorders.

• Anti-Inflammatory Activity : Abdulla (2008) conducted a study on the anti-inflammatory activity of heterocyclic systems using similar compounds as starting material. This study demonstrates the potential use of these compounds in treating inflammation-related disorders.

• Design of Antimicrobial Dyes : Shams et al. (2011) designed novel antimicrobial acyclic and heterocyclic dyes based on 2-N-acylamino-4,5,6,7-tetrahydro-benzo[b]thiophene systems. This research highlights the application of similar compounds in textile and material science.